6-Quinoxalineacetonitrile
Cat. No. B1499522
M. Wt: 169.18 g/mol
InChI Key: RFBJBLKFMFWHCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[Br:1][CH2:2][c:3]1[cH:4][c:5]2[n:6][cH:7][cH:8][n:9][c:10]2[cH:11][cH:12]1.[C-:13]#[N:14].[CH3:16][CH2:17][OH:18].[Na+:15]>>[CH2:2]([c:3]1[cH:4][c:5]2[n:6][cH:7][cH:8][n:9][c:10]2[cH:11][cH:12]1)[C:13]#[N:14]
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Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
BrCc1ccc2nccnc2c1
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[C-]#N
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N#CCc1ccc2nccnc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
